Tin;ytterbium

• Molecular Formula: SnYb
• Molecular Weight: 291.75 g/mol
• IUPAC Name: tin;ytterbium
• InChI: InChI=1S/Sn.Yb
• InChI Key: RLTHPIPONYNDKJ-UHFFFAOYSA-N
• Canonical SMILES: [Sn].[Yb]

Description

Ytterbium (Yb) is a lanthanide element with atomic number 70, positioned in Period 6 and the f-block of the periodic table . Its standard atomic weight is 173.045(10) u, as revised by IUPAC in 2018 . Ytterbium exhibits a silvery metallic luster and is relatively stable in dry air but oxidizes in moist environments . Key properties include:

• Atomic configuration: [Xe] 4f¹⁴ 6s²
• Melting point: 824°C
• Boiling point: 1196°C
• Density: 6.90 g/cm³
• Common oxidation states: +3 (most stable), +2 (less common) .

Ytterbium is used in lasers, catalysts, and as a dopant in optical fibers . Its compounds, such as YbCl₃ and Yb₂O₃, are critical in industrial and research applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of tin;ytterbium compounds typically involves the reaction of tin and ytterbium in their elemental forms or through their respective salts. One common method is the direct combination of tin and ytterbium metals at high temperatures in an inert atmosphere to prevent oxidation. The reaction can be represented as follows:

$$\text{Sn} + \text{Yb} \rightarrow \text{SnYb}$$Sn+Yb→SnYb

Another method involves the reduction of ytterbium salts with tin in a suitable solvent. For example, ytterbium chloride can be reduced with tin powder in a solvent like tetrahydrofuran (THF) under an inert atmosphere.

Industrial Production Methods

Industrial production of this compound compounds may involve more scalable methods such as metallothermic reduction, where ytterbium oxide is reduced with tin at high temperatures. This process can be represented as:

$$\text{Yb}_2\text{O}_3 + 3\text{Sn} \rightarrow 2\text{Yb} + 3\text{SnO}$$Yb2​O3​+3Sn→2Yb+3SnO

Chemical Reactions Analysis

Types of Reactions

Tin;ytterbium compounds can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form oxides of tin and ytterbium.

Reduction: this compound compounds can act as reducing agents in certain reactions.

Substitution: The compound can participate in substitution reactions where one element is replaced by another.

Common Reagents and Conditions

Oxidation: Oxygen or air can be used as oxidizing agents under controlled conditions.

Reduction: Hydrogen gas or other reducing agents like lithium aluminum hydride (LiAlH4) can be used.

Substitution: Halogens or halogenated compounds can be used for substitution reactions.

Major Products Formed

Oxidation: Tin oxide (SnO2) and ytterbium oxide (Yb2O3) are common products.

Reduction: Elemental tin and ytterbium can be regenerated.

Substitution: Halides of tin and ytterbium, such as tin chloride (SnCl2) and ytterbium chloride (YbCl3), can be formed.

Scientific Research Applications

Chemistry

In chemistry, tin;ytterbium compounds are used as catalysts in various organic reactions. Their unique electronic properties make them suitable for facilitating reactions that require specific activation energies.

Biology

In biological research, this compound compounds are explored for their potential use in imaging and diagnostic applications. Ytterbium’s luminescent properties make it useful in creating contrast agents for imaging techniques.

Medicine

In medicine, this compound compounds are being investigated for their potential use in targeted drug delivery systems. The ability to fine-tune the compound’s properties allows for precise targeting of specific cells or tissues.

Industry

In industry, this compound compounds are used in the production of specialized alloys and materials. These materials exhibit enhanced mechanical properties and resistance to corrosion, making them suitable for high-performance applications.

Mechanism of Action

The mechanism of action of tin;ytterbium compounds involves their interaction with molecular targets through coordination chemistry. Ytterbium’s ability to form stable complexes with various ligands allows for specific interactions with target molecules. These interactions can modulate the activity of enzymes or receptors, leading to desired biological or chemical effects.

Comparison with Similar Compounds

Ytterbium Halides

Ytterbium halides exhibit distinct properties depending on oxidation states and halide type. A comparison of Yb(III) halides is shown below:

Compound	CAS Number	Key Applications	Notable Properties
YbCl₃	10361-91-8	Lewis acid catalyst, optical materials	Hygroscopic, forms hydrates (e.g., YbCl₃·6H₂O)
YbI₃	13860-38-5	Organic synthesis, luminescent materials	High thermal stability, low toxicity
YbF₃	13860-80-0	X-ray contrast agent, dental fillings	Insoluble in water, high refractive index

Comparison with Lutetium (Lu) Halides :

• Lutetium diphthalocyanines show similar electrochromic behavior to Yb analogs but differ in paramagnetic responses during oxidation .

Ytterbium Acetate vs. Other Rare Earth Acetates

Ytterbium triacetate tetrahydrate (Yb(CH₃COO)₃·4H₂O) is compared with rare earth acetates (e.g., Er, Lu):

Parameter	Yb(CH₃COO)₃·4H₂O	Er(CH₃COO)₃·4H₂O	Lu(CH₃COO)₃·4H₂O
Solubility (H₂O)	High	Moderate	Low
Catalytic Activity	High in esterification	Moderate	Low
Thermal Stability	Decomposes at 200°C	Decomposes at 220°C	Decomposes at 250°C

Ytterbium acetate is preferred in organic synthesis due to its superior solubility and catalytic efficiency .

Ytterbium vs. Erbium

A comparative analysis of elemental properties:

Property	Ytterbium (Yb)	Erbium (Er)
Atomic Weight	173.045	167.259
Electronegativity	1.1	1.24
CAS Number	7440-64-4	7440-52-0
Common Oxide	Yb₂O₃	Er₂O₃
Industrial Use	Lasers, catalysts	Fiber optics, nuclear tech

Erbium has higher neutron absorption cross-sections, making it suitable for nuclear applications, whereas Yb’s lower toxicity and redox versatility favor catalytic roles .

Research Trends and Challenges

• Spectroscopy : Ytterbium’s 4f electronic transitions enable applications in high-resolution XPS and laser spectroscopy .
• Market Dynamics : The YbCl₃ market is projected to grow at 5.8% CAGR (2024–2030), driven by demand in electronics and catalysis .
• Isotope Studies : Ytterbium-176 is used in geological dating, offering precision comparable to Lu-Hf systems .